methyl 7-(4-acetylphenyl)-2-methyl-6-oxo-6,7-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylate

• IUPAC Name: methyl 11-(4-acetylphenyl)-4-methyl-10-oxo-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaene-5-carboxylate
• InChI: InChI=1S/C20H16N4O4/c1-11-17(20(27)28-3)18-21-10-15-16(24(18)22-11)8-9-23(19(15)26)14-6-4-13(5-7-14)12(2)25/h4-10H,1-3H3
• InChI Key: SKUWBDLSEIFTRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=C1C(=O)OC)C(=O)N(C=C3)C4=CC=C(C=C4)C(=O)C
• Molecular Formula: C20H16N4O4
• Molecular Weight: 376.4 g/mol

Description

The compound is a derivative of pyrimidine, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring. Pyrimidines are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of similar compounds involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The specific structure of “methyl 7-(4-acetylphenyl)-2-methyl-6-oxo-6,7-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylate” would need to be determined through further analysis.

Chemical Reactions Analysis

The chemical reactions involving pyrimidines are diverse and depend on the specific structure and substituents of the compound. For instance, the reaction of similar compounds involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group.

Mechanism of Action

The mechanism of action of pyrimidines and their derivatives can vary widely depending on their specific structure and target. For instance, some pyrimidines have shown promising neuroprotective and anti-inflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

Pyrimidines and their derivatives have shown a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities. This suggests that there is potential for the development of new therapies based on these compounds. Future research could focus on the synthesis of novel pyrimidine analogs possessing enhanced activities with minimum toxicity.